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Compound of Interest

Compound Name: Diphenyl orange

Cat. No.: B15337946

An In-depth Technical Guide to Tropaeolin OO

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tropaeolin OO, also known by its common synonyms Acid Orange 5 and Orange IV, is an azo
dye extensively utilized in various scientific and industrial applications.[1] Primarily recognized
for its function as a pH indicator, it exhibits a distinct color change from red at a pH below 1.4 to
a yellow-orange hue at a pH above 3.2.[2] Its utility extends to biological staining for
microscopic analysis and as a chromophoric agent in the manufacturing of textiles and other
materials.[1] This guide provides a comprehensive overview of the chemical and physical
properties of Tropaeolin OO, detailed experimental protocols for its application, and a
visualization of its chemical structure.

Chemical Structure and Identification

Tropaeolin OO is a sodium salt of a sulfonated azo compound. The molecule consists of a
diphenylamine moiety linked via an azo bridge to a benzene sulfonic acid group.

IUPAC Name: sodium 4-[(4-anilinophenyl)diazenyl]benzenesulfonate[3][4]
Chemical Formula: C1sH1aN3sNaOsS[1][2][3][4][5][6][7][8]

CAS Number: 554-73-4[1][3][4][6][7][8][2][10]
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Synonyms: Acid Orange 5, Orange |V, Diphenylamine Orange, C.I. Acid Orange 5, Orange GS,
C.1. 13080[3][4][5][6][8]1[°]

Below is a diagram representing the chemical structure of Tropaeolin OO.
Caption: Chemical structure of Tropaeolin OO.

Physicochemical Properties

A summary of the key physicochemical properties of Tropaeolin OO is presented in the table
below. These properties are crucial for understanding its behavior in various experimental and
industrial settings.

Property Value Reference

Molar Mass 375.38 g/mol [516]1[718191[1.0]

Yellowish-brown or orange
Appearance _ [1][6][71[8]
powder/solid

pKa 2.0 (at 25°C) [3]
Melting Point Decomposes [11]
Boiling Point Not available [6][10][11]

B Soluble in water. Soluble in
Solubility [510718][10]
50% ethanol (0.1%).

) ) 428-434 nm (in 50% Ethanol),
Absorption Maximum (Amax) [5][10]
435-445 nm

Experimental Protocols
Preparation of Tropaeolin OO Solution for
Spectrophotometric Analysis

This protocol is adapted from a study on the use of Tropaeolin OO as a chemical sensor for the
determination of Palladium (II) ions.[2]
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Materials:

Tropaeolin OO powder

Deionized water

Volumetric flasks (100 mL)

Analytical balance

Procedure:

o Accurately weigh 0.106 g of Tropaeolin OO powder using an analytical balance.

o Transfer the weighed powder into a 100 mL volumetric flask.

e Add approximately 50 mL of deionized water to the flask and swirl to dissolve the powder.

¢ Once the powder is fully dissolved, add deionized water to the flask up to the 100 mL mark.

o Stopper the flask and invert it several times to ensure a homogenous solution. This creates a
base solution of Tropaeolin OO.

o Further dilutions can be made from this base solution as required for specific experimental
concentrations. For example, to prepare a solution with a concentration in the range of 10>
to 10~° mol/dm3, the base solution can be diluted accordingly in water or a suitable buffer.[2]

Use as a pH Indicator

Tropaeolin OO is a widely used acid-base indicator. Its effective pH range is between 1.4 and
3.2.[2]

Procedure:
e Prepare a dilute aqueous solution of Tropaeolin OO (e.g., 0.1% wi/v).

e Add 2-3 drops of the indicator solution to the solution being titrated.
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e The color of the solution will be red in acidic conditions (pH < 1.4) and will transition to
orange-yellow as the pH increases above 3.2.

Synthesis Pathway

Tropaeolin OO is synthesized via a diazo coupling reaction. The general workflow involves the
diazotization of sulfanilic acid followed by coupling with diphenylamine.

Reactants
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Click to download full resolution via product page
Caption: Synthesis workflow for Tropaeolin OO.
Applications in Research and Development
Tropaeolin OO is a versatile compound with several applications in scientific research:

e pH Indicator: Its distinct color change in a low pH range makes it a valuable indicator for
titrations and other analytical procedures.[1]

 Biological Staining: It is employed as a stain in histology to provide contrast to cellular
components, aiding in their visualization under a microscope.[1]
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o Chemical Sensing: Recent research has demonstrated its potential as a chromogenic sensor
for the detection of heavy metal ions, such as palladium.[2]

o Dye Manufacturing: It serves as a precursor and a model compound in the development of
new azo dyes with tailored properties for various industrial applications.[1]

Safety and Handling

Tropaeolin OO is an irritant to the skin and eyes.[6] Appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat, should be worn when handling the compound.
It should be stored in a cool, dry, and well-ventilated area away from strong oxidizing agents.
For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15337946#what-is-the-chemical-structure-of-
tropaeolin-o0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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